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Compound of Interest

Compound Name: 3-Chloro-1,2-benzisothiazole

Cat. No.: B019369

An In-depth Technical Guide to 3-Chloro-1,2-
benzisothiazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 3-Chloro-1,2-benzisothiazole, a key intermediate in pharmaceutical synthesis.
The information is presented to be a valuable resource for researchers, scientists, and
professionals involved in drug development and organic synthesis.

Physical and Chemical Properties

3-Chloro-1,2-benzisothiazole is a white to light yellow crystalline solid.[1] It is sparingly
soluble in water but soluble in organic solvents such as chloroform, dichloromethane, and ethyl
acetate.[1][2]

Physical Properties
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Property Value Reference
Molecular Formula C7H4CINS [2]
Molar Mass 169.63 g/mol [2]
Appearance White to light yellow crystalline o
powder
Melting Point 38-39 °C
Boiling Point 80-86 °C at 0.75 mmHg
Density 1.435 + 0.06 g/cm? (Predicted)

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]

Acetate

Chemical Properties

Property Value Reference
CAS Number 7716-66-7 [3]
pKa 1.05 + 0.50 (Predicted)
Flash Point 80-86 °C at 0.75 mmHg
Hazard Symbols Xi (Irritant)
Risk Codes 36/37/38 (Irritating to eyes,
respiratory system and skin)
Safety Description S26, S36/37/39, S37

Spectral Data

While detailed spectral analyses with peak-by-peak assignments are not readily available in the
public domain, mass spectrometry data provides key information for the identification of 3-
Chloro-1,2-benzisothiazole.
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Mass Spectrometry

The mass spectrum of 3-Chloro-1,2-benzisothiazole shows a molecular ion peak (M+) at m/z
169, corresponding to the molecular weight of the compound with the 3>Cl isotope. An
additional peak is observed at m/z 171, which corresponds to the M+2 ion due to the presence
of the 37Cl isotope in its natural abundance.[3] The base peak is at m/z 169, with other
significant fragments observed at m/z 171 and 134.[3]

Experimental Protocols
Synthesis of 3-Chloro-1,2-benzisothiazole

A common method for the synthesis of 3-Chloro-1,2-benzisothiazole involves the chlorination
of 1,2-benzisothiazol-3-one.[4]

Materials:

1,2-benzisothiazol-3-one (0.5 mol, 75.6 g)

N,N-dimethylformamide (DMF) (0.75 mol, 54.8 g)

Chlorobenzene (100.0 g)

Thionyl chloride (SOCI2) (0.6 mol, 71.4 g)
Procedure:

e To a 1 L four-necked round-bottomed flask equipped with a mechanical stirrer, a
thermometer, and a reflux condenser, add 1,2-benzisothiazol-3-one, DMF, and
chlorobenzene.[4]

e Begin stirring and maintain the temperature of the reaction system between 70 °C and 80 °C.

[4]
o Slowly add thionyl chloride dropwise over a period of 1 hour.[4]

 After the addition is complete, maintain the reaction mixture at the same temperature and
continue stirring for 8 hours.[4]
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e Upon completion of the reaction, concentrate the liquid reaction mixture under reduced
pressure to remove the solvent and any unreacted thionyl chloride.[4]

e The resulting crude product is then subjected to vacuum distillation at 128 °C and 0.93 kPa
to yield the target product, 3-chloro-1,2-benzisothiazole. This method typically results in a
90% yield.[4]

Reaction with Nucleophiles: Synthesis of 3-(1-
Piperazinyl)-1,2-benzisothiazole

3-Chloro-1,2-benzisothiazole readily undergoes nucleophilic substitution reactions. A key
example is its reaction with piperazine to form 3-(1-Piperazinyl)-1,2-benzisothiazole, a crucial
intermediate in the synthesis of the antipsychotic drug Ziprasidone.[2]

Materials:

e 3-Chloro-1,2-benzisothiazole (1 mmol)
¢ Piperazine (1.2 mmol)

» Ethanol

Procedure:

Combine 3-Chloro-1,2-benzisothiazole and piperazine in ethanol.[2]

Heat the reaction mixture at 80 °C for 36 hours.[2]

After the reaction is complete, concentrate the mixture.[2]

Dissolve the residue in ethyl acetate and wash with water.[2]

Dry the ethyl acetate layer with sodium sulfate (Na2S0Oa4) and concentrate to obtain 3-
(piperazin-1-yl)benzo[d]isothiazole.[2]

Visualizations
Synthesis of 3-Chloro-1,2-benzisothiazole
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Reactants

Chlorobenzene (Solvent)

DMF (Catalyst) Process Product
Reaction at 70-80°C Concentration under Vacuum Distillation 3-Chloro-1.2-benzisothiazole
(8 hours) reduced pressure (128°C, 0.93 kPa) :

Thionyl Chloride (SOCI2)

1,2-Benzisothiazol-3-one
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3-Chloro-1,2-benzisothiazole

Nucleophilic Substitution

3-(1-Piperazinyl)-1,2-benzisothiazole [5-(2-chloroethyl)-6-chIorooxindolej

Coupling Reaction

Ziprasidone

Piperazine

(Antipsychotic Drug)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 3-Chloro-1,2-
benzisothiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019369#physical-and-chemical-properties-of-3-
chloro-1-2-benzisothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b019369#physical-and-chemical-properties-of-3-chloro-1-2-benzisothiazole
https://www.benchchem.com/product/b019369#physical-and-chemical-properties-of-3-chloro-1-2-benzisothiazole
https://www.benchchem.com/product/b019369#physical-and-chemical-properties-of-3-chloro-1-2-benzisothiazole
https://www.benchchem.com/product/b019369#physical-and-chemical-properties-of-3-chloro-1-2-benzisothiazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b019369?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

